Cas no 1261806-85-2 (5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid)

• Product Name: 5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid
• CAS No: 1261806-85-2
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4992158
• Update Time: 2025-06-12

5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid

• Inchi： 1S/C16H10F6O2/c17-15(18,19)11-4-1-9(2-5-11)13-8-12(16(20,21)22)6-3-10(13)7-14(23)24/h1-6,8H,7H2,(H,23,24)
• InChI Key： LITHOVRIHAIROX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)O)=C(C=1)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid

Comprehensive Overview of 5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261806-85-2)

5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261806-85-2) is a fluorinated biphenyl derivative with significant applications in pharmaceuticals, agrochemicals, and advanced material science. The compound's unique structure, featuring trifluoromethyl groups at the 5 and 4' positions, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers and industries are increasingly interested in this compound due to its potential in developing targeted therapies and high-performance materials.

The growing demand for fluorinated compounds in the pharmaceutical sector has spotlighted 5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid. Its ability to improve bioavailability and binding affinity to biological targets aligns with current trends in precision medicine and small-molecule drug development. Additionally, the compound's thermal and chemical stability makes it suitable for applications in electronic materials and liquid crystals, addressing key challenges in next-generation displays and semiconductors.

From a synthetic perspective, CAS No. 1261806-85-2 is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura or Ullmann couplings, followed by carboxylation. These methods are favored for their scalability and compatibility with green chemistry principles, a topic of high relevance in modern chemical manufacturing. Environmental concerns and regulatory pressures have driven innovations in sustainable synthesis, further elevating the importance of this compound.

Analytical characterization of 5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and structural integrity, critical for its use in sensitive applications. The compound's spectroscopic properties are also studied for potential roles in fluorescence labeling and imaging agents, expanding its utility in diagnostics and research.

Market trends indicate rising investments in fluorine chemistry, with CAS No. 1261806-85-2 positioned as a key player. Its compatibility with bioconjugation techniques and prodrug design has sparked interest in oncology and inflammation research. Furthermore, the compound's role in polymer modification highlights its versatility, meeting demands for materials with enhanced durability and performance.

In conclusion, 5,4'-Bis(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261806-85-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug development to advanced materials, underscore its relevance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in shaping future technologies.